2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide

• Molecular Formula: C25H21N3O3S
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-[4-[(E)-(3-methyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C25H21N3O3S/c1-28-24(30)22(32-25(28)27-20-10-6-3-7-11-20)16-18-12-14-21(15-13-18)31-17-23(29)26-19-8-4-2-5-9-19/h2-16H,17H2,1H3,(H,26,29)/b22-16+,27-25?
• InChI Key: HZRGEBLDRWVLAF-OORCVBGGSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3)/SC1=NC4=CC=CC=C4
• SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3)SC1=NC4=CC=CC=C4

Description

2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide, also known as PTZ-343, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiazolidinones and has been found to possess various biochemical and physiological effects.

Mechanism of Action

2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide exerts its biological effects by binding to and inhibiting histone deacetylases. This leads to the accumulation of acetylated histones, which in turn affects gene expression. The compound has also been found to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide has been found to possess various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. In addition, it has been found to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide is its high purity and yield, which makes it suitable for use in lab experiments. In addition, it has been found to be relatively stable and easy to handle. However, one limitation of 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide is its cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide in scientific research. One potential application is in the treatment of cancer, where it may be used in combination with other drugs to enhance their efficacy. Another potential application is in the treatment of diabetes, where it may be used to improve insulin sensitivity. In addition, 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide may be used to study the role of histone deacetylases in gene expression and epigenetic regulation.
Conclusion:
In conclusion, 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide is a synthetic compound that has shown potential in various scientific research applications. It possesses anti-inflammatory, anti-cancer, and anti-diabetic properties and exerts its effects by inhibiting histone deacetylases. 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide has several advantages and limitations for use in lab experiments and has several potential future directions for research.

Synthesis Methods

2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide can be synthesized by the reaction of 2-((4-aminophenoxy)methyl)phenol with 3-methyl-4-oxo-2-phenyliminothiazolidine in the presence of acetic acid. The resulting product is then reacted with N-phenylacetyl chloride to obtain 2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide in high yield and purity.

Scientific Research Applications

2-(4-{(E)-[(2E)-3-methyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-phenylacetamide has shown potential in various scientific research applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. In addition, it has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression.